Cas no 97095-26-6 (1H-Indole-2,3-dione, 1-(4-methylbenzoyl)-)

• Product Name: 1H-Indole-2,3-dione, 1-(4-methylbenzoyl)-
• CAS No: 97095-26-6
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• MDL: MFCD00129534
• CID: 4364547
• PubChem ID: 4464370
• Update Time: 2025-05-21

1H-Indole-2,3-dione, 1-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 1-(4-methylbenzoyl)-
• 1-((4-METHYLPHENYL)CARBONYL)INDOLINE-2,3-DIONE
• 1-(4-methylbenzoyl)-2,3-dihydro-1H-indole-2,3-dione
• AKOS022169145
• XDA09526
• MFCD00129534
• MS-11422
• 1-(4-methylbenzoyl)indole-2,3-dione
• 97095-26-6

• MDL： MFCD00129534
• Inchi： 1S/C16H11NO3/c1-10-6-8-11(9-7-10)15(19)17-13-5-3-2-4-12(13)14(18)16(17)20/h2-9H,1H3
• InChI Key： WHKHHONXPFVZFV-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(N2C(=O)C(=O)C3C2=CC=CC=3)=O)=CC=1

Computed Properties

• Exact Mass: 265.07389321Da
• Monoisotopic Mass: 265.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Additional information on 1H-Indole-2,3-dione, 1-(4-methylbenzoyl)-

Recent Advances in the Study of 1H-Indole-2,3-dione, 1-(4-methylbenzoyl)- (CAS: 97095-26-6)

The compound 1H-Indole-2,3-dione, 1-(4-methylbenzoyl)- (CAS: 97095-26-6), a derivative of isatin, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features make it a promising candidate for further investigation in various pharmacological contexts.

Recent studies have highlighted the synthetic pathways for 1H-Indole-2,3-dione, 1-(4-methylbenzoyl)-, with a particular emphasis on green chemistry approaches. Researchers have developed efficient methods for its synthesis, including microwave-assisted reactions and catalyst-free conditions, which improve yield and reduce environmental impact. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1H-Indole-2,3-dione, 1-(4-methylbenzoyl)- has demonstrated notable anti-inflammatory and anticancer properties. Mechanistic studies reveal that the compound inhibits key signaling pathways, such as NF-κB and MAPK, which are implicated in chronic inflammation and tumor progression. Additionally, its ability to induce apoptosis in cancer cells while sparing normal cells underscores its potential as a targeted therapeutic agent.

Further investigations into the pharmacokinetics and toxicity profile of 1H-Indole-2,3-dione, 1-(4-methylbenzoyl)- have provided valuable insights. In vivo studies in rodent models indicate favorable bioavailability and low systemic toxicity, suggesting its suitability for further development. However, more extensive toxicological studies are needed to fully assess its safety profile.

The therapeutic potential of this compound extends beyond oncology. Preliminary data suggest its efficacy in neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to modulate oxidative stress and neuroinflammation. These findings open new avenues for research into its application in central nervous system disorders.

In conclusion, 1H-Indole-2,3-dione, 1-(4-methylbenzoyl)- (CAS: 97095-26-6) represents a versatile scaffold with broad pharmacological potential. Continued research into its mechanisms of action, optimization of synthetic routes, and expansion of therapeutic applications will be essential for translating these findings into clinical benefits. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in advancing this promising compound.